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Compound of Interest

Compound Name: Pent-3-en-2-one

Cat. No.: B7821955 Get Quote

An In-Depth Technical Guide on Pent-3-en-2-one: Molecular Weight and Formula

For researchers, scientists, and drug development professionals, a precise understanding of

the fundamental properties of chemical compounds is paramount. This guide provides a

detailed analysis of the molecular formula and molecular weight of pent-3-en-2-one, a ketone

that garners interest in various chemical research fields.

Molecular Formula
The molecular formula for pent-3-en-2-one is C₅H₈O.[1][2][3][4][5] This formula indicates that a

single molecule of pent-3-en-2-one is composed of five carbon atoms, eight hydrogen atoms,

and one oxygen atom.

Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

Based on established atomic weights, the molecular weight of pent-3-en-2-one is

approximately 84.12 g/mol .[3] More precise measurements from the National Institute of

Standards and Technology (NIST) report the molecular weight as 84.1164 g/mol .[1][2]

The calculation is derived from the atomic weights of carbon, hydrogen, and oxygen:

Carbon (C): approximately 12.011 u[6][7]

Hydrogen (H): approximately 1.008 u[8][9][10]
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Oxygen (O): approximately 15.999 u[11][12][13][14][15]

Quantitative Data Summary
For ease of comparison and reference, the quantitative data for pent-3-en-2-one is

summarized in the table below.

Property Value

Molecular Formula C₅H₈O

Molecular Weight 84.1164 g/mol [1][2]

(approximately 84.12 g/mol [3])

Atomic Composition

Carbon (C) 5 atoms

Hydrogen (H) 8 atoms

Oxygen (O) 1 atom

Logical Relationship of Molecular Weight
Calculation
The following diagram illustrates the logical workflow for determining the molecular weight of

pent-3-en-2-one from its molecular formula and the atomic weights of its constituent elements.
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Constituent Elements

Standard Atomic Weights (u)

Molecular Formula: C₅H₈O

CalculationCarbon (C)

~12.011

5 atoms

Hydrogen (H)

~1.008

8 atoms

Oxygen (O)

~15.999

1 atom

(5 * 12.011)

Weight

(8 * 1.008)

Weight

(1 * 15.999)

Weight

Count

Count

Count

Summation Molecular Weight
~84.116 g/mol

Click to download full resolution via product page

Molecular weight calculation workflow for Pent-3-en-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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